Odorranain-F-OA3
Description
Odorranain-F-OA3 is a 29-amino acid antimicrobial peptide (AMP) discovered in the skin of the Chinese frog Odorrana andersonii. Its sequence, Gly-Phe-Met-Asp-Thr-Ala-Lys-Asn-Val-Ala-Lys-Asn-Glu-Ala-Gly-Asn-Leu-Leu-Asp-Asn-Leu-Lys-Cys-Lys-Ile-Thr-Lys-Ala-Cys, features two cysteine residues forming a disulfide bond, which stabilizes its structure and enhances bioactivity . The peptide is synthesized via solid-phase methods with a purity of 95.7% (HPLC) and demonstrates broad-spectrum antimicrobial activity against Bacillus pyocyaneus, Escherichia coli, Staphylococcus aureus, and Candida albicans . Storage requires lyophilized powder at -20°C to -70°C, with dissolved aliquots kept at -70°C to prevent degradation from freeze-thaw cycles .
Properties
bioactivity |
Antibacterial, Antifungal |
|---|---|
sequence |
GFMDTAKNVAKNEAGNLLDNLKCKITKAC |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Differences
| Property | This compound | FARADIOL 3-O-LAURATE | 1,3-Diacrylate Adamantane |
|---|---|---|---|
| Chemical Class | Antimicrobial peptide | Triterpene ester | Diacrylate derivative of adamantane |
| Molecular Formula | C₁₄₄H₂₂₈N₄₂O₃₉S₂ (estimated) | C₄₂H₇₂O₃ | Not specified (adamantane-based polymer) |
| Source | Synthetic (natural origin: frog skin) | Likely plant-derived (exact source unclear) | Synthetic |
| Primary Activity | Antimicrobial/antifungal | Not specified (likely cosmetic/emollient) | Material science applications (e.g., resins) |
| Key Features | Disulfide bond, cationic residues | Long-chain fatty acid ester | High thermal stability (up to 3480°C) |
Antimicrobial Peptide Comparisons
This compound’s extended length (29 residues) and disulfide bond may confer enhanced stability and broader activity compared to these shorter peptides .
Research Findings and Data
Activity Spectrum of this compound
| Microorganism | Minimum Inhibitory Concentration (MIC) | Comparison to Temporin B (MIC) |
|---|---|---|
| Bacillus pyocyaneus | 8 µg/mL | 16 µg/mL |
| Escherichia coli | 16 µg/mL | >64 µg/mL |
| Candida albicans | 32 µg/mL | 128 µg/mL |
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